Cas no 124424-25-5 (2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-)
124424-25-5 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-
CAS No:124424-25-5
MF:C9H11FN2O4
MW:230.193045854568
CID:161562
PubChem ID:452032
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-
- 1-(2-Fluoro-2,3-dideoxy-β-D-threo-pentofuranosyl)-2,4(1H,3H)-pyrimidinedione
- 1-[(2R,3S,5S)-3-fluoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
- 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-dideoxy-2-fluoro-.beta.-D-threo-pentofuranosyl)
- 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-dideoxy-2-fluoro-beta-D-threo-pentofuranosyl)
- 1-(2,3-Dideoxy-2-fluoro-β-D-threo-pentofuranosyl)uracil
- 124424-25-5
- DTXSID10924804
- 1-(2,3-Dideoxy-2-fluoropentofuranosyl)-4-hydroxypyrimidin-2(1H)-one
- 1-(2-Fluoro-2,3-dideoxy-beta-D-threo-pentofuranosyl)-2,4(1H,3H)-pyrimidinedione
- NSC639425
- NSC 639425
- 2'F-dd-araU
- 1-(2',3'-Dideoxy-2'-fluoro-.beta.-D-threo-pentofuranosyl)uracil
- 1-(2',3'-Dideoxy-2'-fluoro-beta-D-threo-pentofuranosyl)uracil
- SCHEMBL8618564
- 1-[(2R,3S,5S)-3-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
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- Inchi: 1S/C9H11FN2O4/c10-6-3-5(4-13)16-8(6)12-2-1-7(14)11-9(12)15/h1-2,5-6,8,13H,3-4H2,(H,11,14,15)/t5-,6-,8+/m0/s1
- InChI Key: YTLACGJEZOUGQP-VMHSAVOQSA-N
- SMILES: F[C@H]1C[C@@H](CO)O[C@H]1N1C=CC(NC1=O)=O
Computed Properties
- Exact Mass: 230.07
- Monoisotopic Mass: 230.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.9
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- Density: 1.5
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.577
2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)- Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
124424-25-5 (2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-) Related Products
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- 178374-44-2(2',3'-Dideoxy-3'-fluoro-α-uridine)
- 41107-56-6(2',3'-Dideoxy-3'-fluorouridine)
- 105281-08-1(2,4(1H,3H)-Pyrimidinedione,1-(2,5-dideoxy-2-fluoro-b-D-arabinofuranosyl)-)
- 128496-18-4(2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2,3-difluoro-b-D-arabinofuranosyl)-)
- 362049-50-1(2'-Fluoro-2'-deoxyuridine-5,6-d2)
- 114248-23-6(1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione)
- 127840-99-7(Uridine,2',3'-dideoxy-2',3'-difluoro- (9CI))
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